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Compound of Interest

Compound Name: Acetophenone-(phenyl-d5)

Cat. No.: B130792 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Acetophenone-(phenyl-d5), a deuterated isotopologue of acetophenone, is a valuable

compound in various scientific fields, particularly in mass spectrometry-based applications

where it serves as an internal standard. Its utility also extends to mechanistic studies in organic

chemistry and drug metabolism research. The substitution of hydrogen with deuterium in the

phenyl ring imparts a greater molecular weight without significantly altering the chemical

properties, making it an ideal tracer. This guide provides a comprehensive overview of its core

physical properties, supported by established experimental protocols for their determination.

Core Physical Properties
The physical characteristics of Acetophenone-(phenyl-d5) are crucial for its handling,

application in experimental setups, and for the interpretation of analytical data. The following

table summarizes its key physical properties.
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Property Value

Molecular Formula C₆D₅COCH₃[1]

Molecular Weight 125.18 g/mol [1][2][3][4]

Melting Point 19-20 °C[4][5][6]

Boiling Point 202 °C[4][5][6]

Density 1.073 g/mL at 25 °C[4][5]

Refractive Index n20/D 1.5335[5]

Flash Point 76.00 °C (closed cup)

CAS Number 28077-64-7[1][2][4]

Appearance Colorless liquid or white crystals[6][7]

Experimental Protocols for Property Determination
Accurate determination of physical properties is fundamental in chemical research. The

following are detailed methodologies for the key experiments cited.

Melting Point Determination
The melting point of a solid is the temperature at which it changes state from solid to liquid. For

pure crystalline organic compounds, this transition occurs over a narrow range.

Methodology: Capillary Tube Method[8][9][10]

Sample Preparation: A small amount of the solid organic compound is finely powdered.[8] A

capillary tube, sealed at one end, is filled with a small amount of the powdered sample by

tapping the open end into the powder.[10] The tube is then inverted and tapped gently to

pack the sample into the sealed end.[10]

Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is

level with the thermometer bulb.[8] This assembly is then placed in a heating bath apparatus,

such as a Thiele tube or a Mel-Temp apparatus, which contains a high-boiling point liquid

(e.g., paraffin oil or silicone oil).[8]
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Heating and Observation: The heating bath is heated slowly and uniformly, at a rate of about

1-2°C per minute, especially near the expected melting point.[8] The temperature at which

the first drop of liquid appears is recorded as the beginning of the melting range. The

temperature at which the entire solid has turned into a clear liquid is recorded as the end of

the melting range.[11] For a pure compound, this range is typically narrow (0.5-1.0°C).[8]

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.[12][13][14]

Methodology: Thiele Tube or Aluminum Block Method[15][16]

Sample Preparation: A small amount of the liquid is placed in a small test tube or fusion tube.

[13][15] A capillary tube, sealed at one end, is placed inverted into the liquid.[15]

Apparatus Setup: The test tube assembly is attached to a thermometer and placed in a

Thiele tube containing a heating oil or inserted into a hole in an aluminum heating block.[12]

[15] The thermometer bulb and the liquid sample should be at the same level.[15]

Heating and Observation: The apparatus is heated slowly and uniformly.[15] As the

temperature rises, a stream of bubbles will emerge from the open end of the inverted

capillary tube.[15] The heating is then stopped, and the apparatus is allowed to cool slowly.

The temperature at which the liquid just begins to enter the capillary tube is recorded as the

boiling point.[14]

Density Determination
Density is the mass of a substance per unit volume. For liquids, it is commonly determined

using a pycnometer or by the buoyancy technique.[17]

Methodology: Pycnometer Method[17]

Mass of Empty Pycnometer: A clean, dry pycnometer (a glass flask with a specific volume) is

weighed accurately on an analytical balance.[17]

Mass of Pycnometer with Liquid: The pycnometer is filled with the liquid sample, ensuring no

air bubbles are trapped. The stopper is inserted, and any excess liquid is wiped from the
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outside. The filled pycnometer is then weighed.[17]

Calculation: The mass of the liquid is determined by subtracting the mass of the empty

pycnometer from the mass of the filled pycnometer. The density is then calculated by dividing

the mass of the liquid by the known volume of the pycnometer.[17]

Methodology: Direct Measurement[18][19][20]

Tare the Balance: A graduated cylinder is placed on an electronic balance, and the balance

is tared to zero.[18]

Measure Volume and Mass: A specific volume of the liquid is carefully added to the

graduated cylinder. The mass of the liquid is recorded directly from the balance.[18][20]

Calculation: The density is calculated by dividing the recorded mass by the measured

volume. This can be repeated with different volumes to improve accuracy.[20]

Solubility Determination
Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to

dissolve in a solid, liquid, or gaseous solvent. The non-deuterated form, acetophenone, is

slightly soluble in water and soluble in organic solvents like ethanol, ether, and chloroform.[6]

[21][22] The solubility of Acetophenone-(phenyl-d5) is expected to be very similar.

Methodology: Qualitative Solubility Test[23][24][25]

Sample and Solvent: A small, measured amount of the solute (e.g., 25 mg) is placed in a test

tube.[23]

Addition of Solvent: A small volume of the solvent (e.g., 0.75 mL) is added in portions.[23]

Mixing and Observation: After each addition, the test tube is shaken vigorously.[23][26] The

substance is considered soluble if it completely dissolves. If the substance does not dissolve

in a given solvent, its solubility in other solvents (e.g., aqueous acids or bases) can be tested

to classify it based on its functional groups.[27][25]

Visualization of Isotopic Relationship
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The following diagram illustrates the simple logical relationship between acetophenone and its

deuterated form, Acetophenone-(phenyl-d5).

Acetophenone
(C₆H₅COCH₃)

Acetophenone-(phenyl-d5)
(C₆D₅COCH₃)

Isotopic Labeling
(H replaced by D)

Click to download full resolution via product page

Caption: Relationship between Acetophenone and its deuterated isotopologue.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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